Cas no 950259-04-8 (1-(3,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(3,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 950259-04-8
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 4666965
• Update Time: 2025-06-12

1-(3,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid
• 1H-1,2,3-Triazole-4-carboxylic acid, 1-(3,5-dimethylphenyl)-5-methyl-

• Inchi： 1S/C12H13N3O2/c1-7-4-8(2)6-10(5-7)15-9(3)11(12(16)17)13-14-15/h4-6H,1-3H3,(H,16,17)
• InChI Key： LHEVSDDYNAFXNS-UHFFFAOYSA-N
• SMILES： N1(C2=CC(C)=CC(C)=C2)C(C)=C(C(O)=O)N=N1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 463.9±55.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1-(3,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-(3,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 1-(3,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 950259-04-8)

1-(3,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid, identified by its CAS number 950259-04-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazole class of heterocyclic compounds, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its aromatic ring system and triazole core, make it a promising candidate for further investigation in drug discovery and development.

The chemical structure of 1-(3,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid consists of a benzene ring substituted with two methyl groups at the 3rd and 5th positions, linked to a triazole ring at the 4th position of the carboxylic acid moiety. This unique arrangement imparts specific electronic and steric properties to the molecule, which can influence its interactions with biological targets. The presence of both methyl groups and a carboxylic acid group provides multiple sites for functionalization, making it a versatile scaffold for designing novel pharmacophores.

In recent years, there has been growing interest in triazole derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential in treating various diseases, including infectious diseases, cancer, and inflammatory conditions. The triazole ring is particularly known for its ability to inhibit enzymes and receptors involved in pathogenic processes. For instance, certain triazole compounds have demonstrated antifungal and antiviral properties by targeting essential metabolic pathways in microorganisms.

1-(3,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid has been studied in the context of its potential role as an intermediate in the synthesis of more complex molecules with enhanced biological activity. Researchers have been particularly interested in its ability to serve as a precursor for designing molecules that can modulate enzyme activity or interact with specific protein targets. The carboxylic acid group in this compound can be easily modified through esterification or amidation reactions, allowing for the creation of derivatives with tailored properties.

One of the most exciting aspects of this compound is its potential application in the development of novel therapeutic agents. Recent studies have shown that triazole derivatives can exhibit inhibitory effects on various kinases and other enzymes implicated in cancer progression. The structural motif of 1-(3,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid suggests that it may be able to interfere with critical signaling pathways by binding to specific enzyme active sites. This capability makes it an attractive candidate for further exploration in oncology research.

The synthesis of 1-(3,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as bromination and carboxylation. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct large-scale studies and applications.

In addition to its pharmaceutical potential, this compound has also been explored for its agrochemical applications. Triazole derivatives are known for their effectiveness as fungicides due to their ability to inhibit fungal growth by disrupting essential cellular processes. The structural features of 1-(3,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid make it a suitable candidate for developing new crop protection agents that can help mitigate fungal infections in plants.

The safety and environmental impact of using 1-(3,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid as a building block or intermediate must be carefully evaluated before commercialization. Studies on its biodegradability and toxicity are essential to ensure that its use does not pose significant risks to human health or ecosystems. Regulatory agencies often require comprehensive toxicological data before approving new chemical entities for industrial or pharmaceutical use.

Future research directions may focus on exploring the pharmacological properties of derivatives derived from 1-(3,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid through structure-based drug design approaches. Computational modeling techniques can be employed to predict how modifications to the molecule might affect its binding affinity and selectivity towards target proteins. Such virtual screening methods can significantly reduce the time and cost associated with traditional high-throughput screening assays.

The integration of 1-(3,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid into drug development pipelines represents a significant step forward in harnessing the potential of heterocyclic compounds for therapeutic purposes. As our understanding of biological pathways continues to expand，so does our ability to design molecules that can modulate these pathways effectively。This compound exemplifies how small organic molecules can serve as powerful tools for addressing complex diseases.